3,5-Bis-methylsulfanyl-isothiazole-4-carboxylic acid
3,5-Bis-methylsulfanyl-isothiazole-4-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
4886-15-1
VCID:
VC0187935
InChI:
InChI=1S/C6H7NO2S3/c1-10-4-3(5(8)9)6(11-2)12-7-4/h1-2H3,(H,8,9)
SMILES:
CSC1=C(C(=NS1)SC)C(=O)O
Molecular Formula:
C6H7NO2S3
Molecular Weight:
221.3 g/mol
3,5-Bis-methylsulfanyl-isothiazole-4-carboxylic acid
CAS No.: 4886-15-1
Main Products
VCID: VC0187935
Molecular Formula: C6H7NO2S3
Molecular Weight: 221.3 g/mol
| CAS No. | 4886-15-1 |
|---|---|
| Product Name | 3,5-Bis-methylsulfanyl-isothiazole-4-carboxylic acid |
| Molecular Formula | C6H7NO2S3 |
| Molecular Weight | 221.3 g/mol |
| IUPAC Name | 3,5-bis(methylsulfanyl)-1,2-thiazole-4-carboxylic acid |
| Standard InChI | InChI=1S/C6H7NO2S3/c1-10-4-3(5(8)9)6(11-2)12-7-4/h1-2H3,(H,8,9) |
| Standard InChIKey | IQFPLSISGDGBMJ-UHFFFAOYSA-N |
| SMILES | CSC1=C(C(=NS1)SC)C(=O)O |
| Canonical SMILES | CSC1=C(C(=NS1)SC)C(=O)O |
| Solubility | 33.2 [ug/mL] |
| PubChem Compound | 613526 |
| Last Modified | Nov 11 2021 |
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